1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride
Overview
Description
1,1-Dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is an organic compound with the molecular formula C11H16ClN. It is a crystalline solid that can appear as white to off-white powder. This compound is known for its applications in various fields, including chemistry, biology, and medicine.
Preparation Methods
The preparation of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride typically involves organic synthesis reactions. One common method includes the reaction of 1,1-dimethylindene with amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained. Industrial production methods may vary slightly depending on the scale and specific requirements of the process .
Chemical Reactions Analysis
1,1-Dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other atoms or groups. Common reagents for these reactions include halogens and alkylating agents.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
1,1-Dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in the development of new drugs.
Industry: It is used in the production of various chemical products and intermediates
Mechanism of Action
The mechanism of action of 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
1,1-Dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride can be compared with other similar compounds, such as:
- 1,1-Dimethylindane
- 1,1-Dimethylindan
- 1,1-Dimethyl-2,3-dihydro-1H-indene
These compounds share structural similarities but may differ in their chemical properties and applications. The uniqueness of this compound lies in its specific chemical structure and the resulting properties that make it suitable for various scientific and industrial applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride involves the reduction of 1,1-dimethyl-2-nitro-1H-indene followed by the reductive amination of the resulting 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine with an appropriate amine.", "Starting Materials": [ "1,1-dimethyl-2-nitro-1H-indene", "Sodium borohydride", "Hydrochloric acid", "An appropriate amine" ], "Reaction": [ "1. Dissolve 1,1-dimethyl-2-nitro-1H-indene in a suitable solvent such as ethanol or methanol.", "2. Add a stoichiometric amount of sodium borohydride to the solution and stir at room temperature for several hours.", "3. Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "4. Extract the resulting 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine with a suitable organic solvent such as ether or dichloromethane.", "5. Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "6. Dissolve the resulting 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine in a suitable solvent such as ethanol or methanol.", "7. Add a stoichiometric amount of an appropriate amine such as methylamine or ethylamine and a reducing agent such as sodium cyanoborohydride.", "8. Stir the reaction mixture at room temperature for several hours.", "9. Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "10. Extract the resulting 1,1-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride with a suitable organic solvent such as ether or dichloromethane.", "11. Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS No. |
74413-86-8 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
